Cas no 61546-06-3 (1H-Imidazolium, 1-dodecyl-3-propyl-, bromide)
61546-06-3 structure
Product Name:1H-Imidazolium, 1-dodecyl-3-propyl-, bromide
CAS No:61546-06-3
MF:C18H37BrN2
MW:361.403784513474
CID:475410
PubChem ID:71394757
Update Time:2025-04-19
1H-Imidazolium, 1-dodecyl-3-propyl-, bromide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazolium, 1-dodecyl-3-propyl-, bromide
- 1-dodecyl-3-propyl-1,2-dihydroimidazol-1-ium,bromide
- 1-Dodecyl-3-propyl-2,3-dihydro-1H-imidazol-1-ium bromide
- 61546-06-3
- DTXSID20816428
-
- Inchi: 1S/C18H36N2.BrH/c1-3-5-6-7-8-9-10-11-12-13-15-20-17-16-19(18-20)14-4-2;/h16-17H,3-15,18H2,1-2H3;1H
- InChI Key: MRGRPQDDAOPHEM-UHFFFAOYSA-N
- SMILES: [Br-].[NH+]1(C=CN(CCC)C1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 322.9245
- Monoisotopic Mass: 360.21401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 13
- Complexity: 238
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 7.7Ų
Experimental Properties
- PSA: 9.14
1H-Imidazolium, 1-dodecyl-3-propyl-, bromide Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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